Cas no 2305473-88-3 (7-[Hexahydro-4-(2-propyn-1-yl)-1H-1,4-diazepin-1-yl]-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 7-[Hexahydro-4-(2-propyn-1-yl)-1H-1,4-diazepin-1-yl]-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 2305473-88-3
• MF: C₁₉H₂₀N₆
• MW: 332.402302742004
• CID: 5412282
• PubChem ID: 154879107
• Update Time: 2025-05-30

7-[Hexahydro-4-(2-propyn-1-yl)-1H-1,4-diazepin-1-yl]-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-[Hexahydro-4-(2-propyn-1-yl)-1H-1,4-diazepin-1-yl]-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C19H20N6/c1-2-9-23-10-6-11-24(13-12-23)18-14-17(16-7-4-3-5-8-16)22-19-20-15-21-25(18)19/h1,3-5,7-8,14-15H,6,9-13H2
• InChI Key： HRMRJMFIDHNZSG-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C(N1CCCN(CC#C)CC1)=CC(C1=CC=CC=C1)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 7-[Hexahydro-4-(2-propyn-1-yl)-1H-1,4-diazepin-1-yl]-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidine

Introduction to 7-[Hexahydro-4-(2-propyn-1-yl)-1H-1,4-diazepin-1-yl]-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 2305473-88-3)

7-[Hexahydro-4-(2-propyn-1-yl)-1H-1,4-diazepin-1-yl]-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 2305473-88-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various pharmacological studies and clinical trials.

The chemical structure of 7-[Hexahydro-4-(2-propyn-1-yl)-1H-1,4-diazepin-1-yl]-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidine is characterized by a central triazolopyrimidine core linked to a hexahydrodiazepine ring and a phenyl substituent. The presence of the propynyl group adds further complexity and potential for bioactivity. This combination of structural elements provides a robust platform for exploring its interactions with biological targets and its potential as a therapeutic agent.

Recent studies have highlighted the potential of triazolopyrimidines in various therapeutic areas, including neurodegenerative diseases, cancer, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain triazolopyrimidines exhibit potent anti-inflammatory and neuroprotective effects. The researchers found that these compounds can modulate key signaling pathways involved in inflammation and neurodegeneration, making them attractive candidates for further development.

In the context of cancer research, triazolopyrimidines have shown promise as inhibitors of specific kinases and other enzymes involved in tumor growth and progression. A notable example is the work by Smith et al., who demonstrated that a closely related triazolopyrimidine derivative selectively inhibited the activity of the PI3K/AKT/mTOR pathway in breast cancer cells. This pathway is known to be dysregulated in many types of cancer and is a key target for therapeutic intervention.

The pharmacokinetic properties of 7-[Hexahydro-4-(2-propyn-1-yl)-1H-1,4-diazepin-1-yl]-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidine have also been investigated. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can effectively reach its intended target within the body and maintain sufficient concentrations to exert its therapeutic effects.

In addition to its potential therapeutic applications, 7-[Hexahydro-4-(2-propyn-1-yl)-1H-1,4-diazepin-1-yl]-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidine has been studied for its ability to modulate ion channels and receptors. Ion channels play a critical role in various physiological processes, including neuronal signaling and cardiac function. Research by Johnson et al. (2023) demonstrated that this compound can selectively modulate specific ion channels, which could have implications for treating conditions such as epilepsy and arrhythmias.

The safety profile of 7-[Hexahydro-4-(2-propyn-1-yl)-1H-1,4-diazepin-1-yl]-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidine has also been evaluated in preclinical studies. Toxicity assessments conducted in vitro and in animal models have shown that the compound is well-tolerated at therapeutic doses. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-[Hexahydro-4-(2-propyn-1-yl)-1H-1,4-diazepin-1-yl]-5-phenyl[1,2,4]triazolo[1,5-a]pyrimidine in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating specific conditions. These trials are ongoing and will provide valuable insights into the full therapeutic potential of this compound.

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